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(±)-α-Carotene (±)-α-Carotene Alpha-Carotene, also known as α-carotene or BCR, belongs to the class of organic compounds known as carotenes. These are a type of unsaturated hydrocarbons containing eight consecutive isoprene units. They are characterized by the presence of two end-groups (mostly cyclohexene rings, but also cyclopentene rings or acyclic groups) linked by a long branched alkyl chain. Carotenes belonging form a subgroup of the carotenoids family. Thus, Alpha-carotene is considered to be an isoprenoid lipid molecule. Alpha-Carotene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Carotene has been found in human adipose tissue and liver tissues, and has also been detected in multiple biofluids, such as blood and breast milk. Within the cell, Alpha-carotene is primarily located in the membrane (predicted from logP) and cytoplasm.
Alpha-carotene is a cyclic carotene with a beta- and an epsilon-ring at opposite ends respectively. It has a role as a provitamin A and a plant metabolite. It is a cyclic carotene and a carotenoid beta-end group.
Brand Name: Vulcanchem
CAS No.: 432-70-2
VCID: VC0124476
InChI: InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-23,25-28,37H,15-16,24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+
SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C
Molecular Formula: C40H56
Molecular Weight: 536.9 g/mol

(±)-α-Carotene

CAS No.: 432-70-2

Reference Standards

VCID: VC0124476

Molecular Formula: C40H56

Molecular Weight: 536.9 g/mol

(±)-α-Carotene - 432-70-2

CAS No. 432-70-2
Product Name (±)-α-Carotene
Molecular Formula C40H56
Molecular Weight 536.9 g/mol
IUPAC Name 1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohex-2-en-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene
Standard InChI InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-23,25-28,37H,15-16,24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+
Standard InChIKey ANVAOWXLWRTKGA-JLTXGRSLSA-N
Isomeric SMILES CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2C(=CCCC2(C)C)C)/C)/C
SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C
Canonical SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C
Melting Point 187.5°C
Physical Description Solid
Description Alpha-Carotene, also known as α-carotene or BCR, belongs to the class of organic compounds known as carotenes. These are a type of unsaturated hydrocarbons containing eight consecutive isoprene units. They are characterized by the presence of two end-groups (mostly cyclohexene rings, but also cyclopentene rings or acyclic groups) linked by a long branched alkyl chain. Carotenes belonging form a subgroup of the carotenoids family. Thus, Alpha-carotene is considered to be an isoprenoid lipid molecule. Alpha-Carotene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Carotene has been found in human adipose tissue and liver tissues, and has also been detected in multiple biofluids, such as blood and breast milk. Within the cell, Alpha-carotene is primarily located in the membrane (predicted from logP) and cytoplasm.
Alpha-carotene is a cyclic carotene with a beta- and an epsilon-ring at opposite ends respectively. It has a role as a provitamin A and a plant metabolite. It is a cyclic carotene and a carotenoid beta-end group.
Synonyms β,ε-Carotene;all-trans-α-Carotene; (all-E)-1,3,3-Trimethyl-2-[3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-2-cyclohexen-1-yl)-1,3,5,7,9,11,13,15,17-octadecanonaenyl]cyclohexene; (all-E)-1,3,3-Trimethyl-2-[3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-2-cycl
PubChem Compound 4369188
Last Modified Nov 11 2021
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